Cas no 21850-12-4 (Octahydro-1H-isoindole)

Octahydro-1H-isoindole Properties

Names and Identifiers

• Octahydro-1H-isoindole
• (3AS,7AR)-OCTAHYDRO-1H-ISOINDOLE OR CIS-HEXAHYDROISOINDOLINE
• Cis- hexahydroisoindole
• 2,3,3a,4,5,6,7,7a-Octahydro-1H-isoindole
• cis-Octahydro-isoindole
• Octahydroisoindole
• Octahydro-isoindole
• cis-octahydroisoindole
• Cis-octahydro-isoindoline
• cycloperhydroisoindole
• hexahydroisoindole
• hexahydro-isoindoline
• perhydroisoindole
• 1H-Isoindole, octahydro-
• cis-Octahydroisoindole HCl
• (3aS,7aR)-octahydro-1H-isoindole
• PubChem23350
• KSC630C7P
• ODSNARDHJFFSRH-UHFFFAOYSA-N
• BCP04297
• STK329072
• QC-9
• FT-0658742
• MFCD03265253
• AKOS005171215
• AB13837
• AS-13484
• J-520092
• SB33723
• BB 0237482
• FT-0603836
• SY022622
• A815695
• MFCD07778620
• WAA85012
• W10079
• AC-1464
• EN300-101292
• SCHEMBL258635
• rel-(3aR,7aS)-Octahydro-1H-isoindole
• Z1198161702
• 21850-12-4
• CS-W018719
• DTXSID60944456
• AM20070530
• DB-019093
• DB-063695
• Cis-hexahydroisoindole hydrochloride
• ALBB-004713
• +Expand

• MDL： MFCD03265253
• InChIKey： ODSNARDHJFFSRH-UHFFFAOYSA-N
• Inchi： 1S/C8H15N/c1-2-4-8-6-9-5-7(8)3-1/h7-9H,1-6H2
• SMILES： N1([H])C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])C1([H])[H]

Computed Properties

• Exact Mass: 125.120449g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 125.120449g/mol
• Monoisotopic Mass: 125.120449g/mol
• Topological Polar Surface Area: 12Ų
• Heavy Atom Count: 9
• Complexity: 88.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.72480
• PSA: 12.03000
• Refractive Index: 1.472
• Boiling Point: 190.2°Cat760mmHg
• Flash Point: 62.1°C
• Color/Form: Powder
• Density: 0.915

Octahydro-1H-isoindole Security Information

• Dangerous goods sign： Xi
• HazardClass：IRRITANT

Octahydro-1H-isoindole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%